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Compound of Interest

Compound Name: Sinomenine N-oxide

Cat. No.: B14748435

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sinomenine N-oxide is a derivative of sinomenine, a bioactive alkaloid extracted from the
medicinal plant Sinomenium acutum.[1][2] This compound has garnered significant interest
within the scientific community for its potential therapeutic applications, demonstrating anti-
inflammatory, anti-angiogenic, and anti-rheumatic properties.[3] This technical guide provides a
detailed overview of Sinomenine N-oxide, including its chemical properties, biological
activities, and relevant experimental protocols.

Chemical and Physical Properties

Sinomenine N-oxide is characterized by the following properties:
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Property Value Source
CAS Number 1000026-77-6 [31[4][5][6][7]
Molecular Formula C19H23NO5 [5]1[6]
Molecular Weight 345.39 g/mol [5][6]
Appearance Powder [5]

Purity 95-98% (HPLC) [5][6]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [4]
Acetate, DMSO, Acetone

N -20°C, sealed, in a ventilated,
Storage Conditions ) [5]
dry environment

Biological Activity and Signaling Pathways

Sinomenine N-oxide exhibits notable biological activities, primarily as an inhibitor of nitric
oxide (NO) production, with an IC50 value of 23.04 uM.[3][4] Its parent compound, sinomenine,
and its derivatives are known to modulate several key signaling pathways implicated in
inflammation and cancer. These pathways are also relevant to the biological activity of
Sinomenine N-oxide.

The primary signaling pathways associated with the anti-inflammatory and antitumor effects of
sinomenine and its derivatives include:

o NF-kB Signaling Pathway: Plays a crucial role in regulating inflammatory responses and cell
survival.[1][8][9]

 MAPK Signaling Pathway: Involved in cellular processes such as proliferation, differentiation,
and apoptosis.[1][8][9]

o PI3K/Ak/mTOR Signaling Pathway: A critical pathway in regulating cell growth, survival, and
metabolism.[1][8]
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o JAK/STAT Signaling Pathway: Essential for cytokine signaling and immune responses.[1][8]
[10][11]

Visualizing the Signaling Pathways

The following diagrams illustrate the key signaling pathways influenced by sinomenine and its

derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b14748435?utm_src=pdf-body-img
https://www.benchchem.com/product/b14748435?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14748435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. Bioactivities and Mechanisms of Action of Sinomenine and Its Derivatives: A
Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]
3. glpbio.com [glpbio.com]

4. Sinomenine N-oxide | CAS:1000026-77-6 | Alkaloids | High Purity | Manufacturer BioCrick
[biocrick.com]

5. Sinomenine N-oxide | CAS: 1000026-77-6 | ChemNorm [chemnorm.com]
6. calpaclab.com [calpaclab.com]

7. sigmaaldrich.com [sigmaaldrich.com]

8. researchgate.net [researchgate.net]

9. Bioactivities and Mechanisms of Action of Sinomenine and Its Derivatives: A
Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]

11. Anti-Inflammatory Mechanism Prediction of Sinomenine Based on Network
Pharmacology and Its Biological Activity Verification - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comprehensive Technical Guide to Sinomenine N-
oxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14748435#cas-number-for-sinomenine-n-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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